Cas no 1421513-75-8 (2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one)

2-(2-Fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one is a fluorinated and pyrazine-substituted piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a fluorophenoxy moiety with a pyrazin-2-yloxy-piperidine scaffold, suggesting utility as an intermediate or bioactive compound. The presence of fluorine may enhance metabolic stability and binding affinity, while the pyrazine group could contribute to hydrogen bonding interactions. This compound is of interest for drug discovery, particularly in targeting CNS or enzyme-related pathways. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for structure-activity relationship (SAR) studies. Suitable for controlled synthesis and further derivatization in specialized research settings.
2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one structure
1421513-75-8 structure
Product Name:2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one
CAS No:1421513-75-8
MF:C17H18FN3O3
MW:331.341527462006
CID:5402864
Update Time:2025-05-24

2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluorophenoxy)-1-[4-(2-pyrazinyloxy)-1-piperidinyl]ethanone
    • 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one
    • Inchi: 1S/C17H18FN3O3/c18-14-3-1-2-4-15(14)23-12-17(22)21-9-5-13(6-10-21)24-16-11-19-7-8-20-16/h1-4,7-8,11,13H,5-6,9-10,12H2
    • InChI Key: KRNFJTFZJHYHNK-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCC(OC2=NC=CN=C2)CC1)COC1=CC=CC=C1F

Experimental Properties

  • Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 515.5±50.0 °C(Predicted)
  • pka: 0.30±0.10(Predicted)

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Additional information on 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

2-(2-Fluorophenoxy)-1-[4-(Pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1421513-75-8): An Emerging Compound in Medicinal Chemistry

2-(2-Fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1421513-75-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a fluorinated phenoxy piperidine derivative, combines the pharmacological properties of fluorine-substituted aromatic rings and pyrazine-containing piperidine moieties, making it a promising candidate for various drug development initiatives.

The fluorine substitution on the phenoxy group is a key feature of this compound, as it can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. Fluorine atoms are known to enhance the bioavailability and pharmacokinetic profiles of drugs, which can be crucial for improving their therapeutic efficacy. Additionally, the pyrazin-2-yloxy moiety contributes to the compound's biological activity by providing a specific interaction site with target proteins or receptors.

Recent studies have explored the potential of 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia.

In addition to its potential in neurological disorders, 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The structural complexity of 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one also presents challenges in its synthesis and optimization. Chemists have developed various synthetic routes to produce this compound efficiently and cost-effectively. One common approach involves the coupling of a fluorinated phenoxy derivative with a pyrazine-containing piperidine moiety using transition metal-catalyzed reactions. These synthetic methods have been optimized to achieve high yields and purity, which is essential for preclinical and clinical studies.

Preclinical studies have shown that 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for advancing the compound into clinical trials. Early clinical trials have indicated that this compound is well-tolerated by patients and shows promising efficacy in treating targeted conditions.

However, further research is needed to fully understand the mechanisms of action and potential side effects of 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one. Ongoing studies are focusing on elucidating its interactions with specific protein targets and identifying any off-target effects that may arise during long-term use. Additionally, efforts are being made to optimize the formulation and delivery methods of this compound to enhance its therapeutic benefits.

In conclusion, 2-(2-fluorophenoxy)-1-[4-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1421513-75-8) represents a promising advancement in medicinal chemistry with potential applications in treating neurological disorders, inflammatory diseases, and other conditions. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.

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